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Compound of Interest |

2-(3-Chloro-4-
Compound Name:

fluorophenoxy)ethanamine
CAS No.: 883524-07-0; 914086-51-4

Cat. No.: B2564182

Get Quote

Executive Summary & Technical Context

2-(3-Chloro-4-fluorophenoxy)ethanamine (typically supplied as the hydrochloride salt, CAS
914086-51-4) is a specialized halogenated phenoxyethylamine intermediate.[1] In drug
discovery, this scaffold serves as a critical pharmacophore, often utilized to modulate
lipophilicity and metabolic stability via its specific halogen substitution pattern (3-chloro, 4-
fluoro).

This guide transcends standard Safety Data Sheet (SDS) listings by integrating practical
handling protocols derived from the compound's physicochemical properties. Researchers
must recognize that while the hydrochloride salt mitigates the volatility of the free amine, it
introduces hygroscopicity and retains the irritant/corrosive potential characteristic of primary
alkyl amines.

Chemical Identification & Characterization

Precise identification is the first line of defense in chemical safety. The presence of the fluorine
atom at the para position and chlorine at the meta position of the phenoxy ring significantly
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alters the electronic properties compared to the non-halogenated analog.

Parameter Technical Specification

2-(3-Chloro-4-fluorophenoxy)ethanamine
Product Name
Hydrochloride

CAS Number 914086-51-4 (HCI salt)

CsHoCIFNO[2] - HCI (Salt) / CsHeCIFNO (Free
Molecular Formula

Base)
Molecular Weight 226.08 g/mol (HCI Salt)
Physical State White to off-white crystalline powder

Soluble in DMSO, Methanol, Water (pH

Solubility dependent)

Purity Standard Typically =295% (HPLC) for research applications

Structural Visualization

The following diagram illustrates the connectivity and functional zones of the molecule.

3-Chloro-4-fluorophenyl Ether Oxygen > Ethyl Chain > Primary Amine (HCI)
(Lipophilic/Metabolic Stability) (Linker) (Spacer) (Reactive Center/H-Bond Donor)
Click to download full resolution via product page

Figure 1: Functional zone analysis of 2-(3-Chloro-4-fluorophenoxy)ethanamine. The amine
tail drives reactivity, while the halogenated head governs biological interaction.

Hazard Assessment (GHS Classification)

Based on the Global Harmonized System (GHS) and data for structurally analogous
phenoxyethylamines, this compound is classified as an Irritant, though the potential for
corrosivity exists if the free base is liberated.
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Signal Word: WARNING
Hazard Statement (H-
Code)

Description

Mechanistic Insight

H302

Harmful if swallowed

Bioavailability of
phenoxyethylamines allows
systemic absorption; potential

for adrenergic interaction.

H315

Causes skin irritation

Primary amines (pKa ~9-10)
create localized alkalinity on
moist skin, leading to irritation

or chemical burns.

H319

Causes serious eye irritation

High sensitivity of corneal
tissue to amine salts; risk of
irreversible damage if

untreated.

H335

May cause respiratory irritation

Inhalation of dust triggers
mucosal inflammation in the

upper respiratory tract.

Precautionary Statements (Selected):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4][5]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5][6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[5]
Remove contact lenses, if present and easy to do.[3][4][5][7] Continue rinsing.[3][4][5][7]

Safe Handling & Experimental Protocols

Expertise Note: The hydrochloride salt is hygroscopic. Exposure to ambient moisture can lead

to "caking," which complicates weighing and alters stoichiometry.

Engineering Controls & PPE[8]
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» Ventilation: All open handling must occur within a certified chemical fume hood operating at a
face velocity of 0.5 m/s.

e Gloves: Nitrile rubber (minimum thickness 0.11 mm). For prolonged immersion or solution
handling, double-gloving is recommended.

o Eye Protection: Chemical safety goggles are mandatory. Safety glasses are insufficient due
to the risk of airborne dust entering the eye from the side.

Handling Workflow: Weighing & Dissolution

This protocol ensures accuracy and safety when preparing stock solutions.
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Start: Preparation

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Check Environment:
Fume Hood On?

'

Weighing:
Use Anti-Static Spatula
Minimize Drafts

Dissolution:
Add Solvent (DMSO/MeOH)
Add Solid Slowly

Storage:
Seal Tightly
Desiccator @ 4°C

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for safe handling and storage to prevent
moisture uptake and exposure.
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Emergency Response System

In the event of exposure, immediate action is required.[6] The causality of injury is often pH-

driven (alkaline hydrolysis of tissue). Neutralization is not recommended on tissue; dilution is

the key.

Exposure Route

Immediate Action

Rationale

Eye Contact

Rinse for 15+ mins with eyelid

held open.

Amine salts can bind to
corneal proteins; immediate
dilution prevents permanent

opacity.

Skin Contact

Wash with soap and copious
water.[3][4][8] Remove
contaminated clothing.[3][4][5]

(61718l

Lipophilic nature of the
phenoxy ring may aid dermal
penetration; soap emulsifies

the residue.

Move to fresh air.[3][4][5][6] If

Reduces concentration in

alveolar spaces; prevents

Inhalation breathing is difficult, give ] ]
chemically induced pulmonary
oxygen.[6]
edema.
) Rinse mouth. Do NOT induce Vomiting re-exposes the
Ingestion

vomiting.

esophagus to the irritant.

Physicochemical Properties & Stability

Understanding these constants is vital for reaction planning and storage.

o Acidity (pKa): The amine group typically has a pKa of ~9.5. In physiological pH (7.4), it will

exist predominantly as the cation (protonated).

 Lipophilicity (LogP): The 3-Cl, 4-F substitution increases LogP compared to the unsubstituted

parent, enhancing membrane permeability.

 Stability: Stable under recommended storage conditions.
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o Incompatible with: Strong oxidizing agents, acid chlorides, acid anhydrides (will react to
form amides).

Toxicology & Environmental Impact

Trustworthiness Note: Specific LD50 data for this exact CAS is often proprietary or not fully
established in public literature. The following is inferred from high-confidence structure-activity
relationship (SAR) data of analogous halogenated phenoxyethylamines.

» Acute Toxicity: Predicted Oral LD50 (Rat) ~500—-2000 mg/kg (Category 4).
» Chronic Effects: Not fully investigated.[6] Treat as a potential sensitizer.

o Environmental Fate: Halogenated aromatics are often persistent. Avoid release to drains.[7]
The compound is likely toxic to aquatic life with long-lasting effects (H411 inferred).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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